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Compound of Interest

Compound Name: Nioxime

Cat. No.: B7763894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,
experimental protocols, and key applications of Nioxime (CAS 492-99-9). Nioxime, also
known as 1,2-Cyclohexanedione dioxime, is a versatile organic compound widely recognized
for its utility as a chelating agent in analytical chemistry, particularly for the determination of
nickel and palladium.[1][2]

Core Properties of Nioxime

Nioxime is a white to beige or pale brown crystalline powder.[3][4] Its core chemical and
physical properties are summarized in the table below, providing a comprehensive reference
for laboratory use.
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Property Value Reference(s)
(1E,2E)-Cyclohexane-1,2-

IUPAC Name ) o [1]
dione dioxime

CAS Number 492-99-9 [1]

Molecular Formula CeH10N202 [1]

Molecular Weight 142.16 g/mol [1]

Melting Point 188-192 °C [3]

Boiling Point 339.0 £ 25.0 °C at 760 mmHg [3]

Solubility Soluble in alcohol and water. [31[5]
White to beige to brown

Appearance ) [3114]
crystalline powder or needles.

Purity >98%

Experimental Protocols

Detailed methodologies for the synthesis of Nioxime and its application in the gravimetric

determination of nickel are outlined below. These protocols are based on established chemical

principles for oxime synthesis and metal chelation.

Synthesis of Nioxime

The synthesis of Nioxime typically involves the reaction of 1,2-cyclohexanedione with

hydroxylamine. The following is a representative protocol.

Materials:

e 1,2-Cyclohexanedione

e Hydroxylamine hydrochloride (NH20H-HCI)

¢ Sodium acetate (CHsCOONa)
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o Ethanol

o Water

e Stirring apparatus

e Reflux condenser

e Filtration apparatus (Buchner funnel)

e Recrystallization solvents (e.g., ethanol/water mixture)
Procedure:

e Dissolve 1,2-cyclohexanedione in ethanol in a round-bottom flask equipped with a magnetic
stirrer and a reflux condenser.

» In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and
sodium acetate.

o Add the hydroxylamine hydrochloride and sodium acetate solution to the stirred solution of
1,2-cyclohexanedione.

o Heat the mixture to reflux for a specified period to ensure the complete formation of the
dioxime.

 After reflux, cool the reaction mixture to room temperature and then further in an ice bath to
induce crystallization of the Nioxime product.

o Collect the crude Nioxime crystals by vacuum filtration using a Blchner funnel.
e Wash the crystals with cold water to remove any unreacted starting materials and salts.

o Purify the crude product by recrystallization from a suitable solvent system, such as an
ethanol-water mixture, to obtain pure Nioxime crystals.

» Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.
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Caption: Workflow for the synthesis of Nioxime.

Gravimetric Determination of Nickel using Nioxime

Nioxime is an excellent reagent for the quantitative analysis of nickel through gravimetric
methods. The procedure relies on the formation of a stable, insoluble nickel-nioxime complex.

Materials:

e A sample solution containing an unknown amount of Ni(ll) ions.
» Nioxime solution (typically a 1% solution in ethanol).

o Ammonium hydroxide solution (dilute) to adjust pH.

o Hydrochloric acid (dilute) to adjust pH.

» Sintered glass crucible (of known constant weight).

» Drying oven.

o Desiccator.
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» Analytical balance.
Procedure:

Accurately weigh a sample containing nickel and dissolve it in a suitable acid, followed by
dilution with distilled water.

Adjust the pH of the solution to a slightly acidic condition (pH ~ 5) using dilute hydrochloric
acid or ammonium hydroxide.[3]

Heat the solution to about 60-80°C.

Add a slight excess of the Nioxime solution to the hot, acidic solution of the nickel salt. This
results in the formation of a voluminous, colored precipitate of nickel(ll)-nioximate.

Slowly add dilute ammonium hydroxide solution with constant stirring until the solution is
slightly alkaline. This ensures the complete precipitation of the nickel complex.[3]

Digest the precipitate by keeping the solution hot (without boiling) for about 30-60 minutes to
allow the precipitate to coagulate and become more easily filterable.

Allow the solution to cool to room temperature.
Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity.

Wash the precipitate with cold distilled water until it is free of chloride ions (test with silver
nitrate solution).

Dry the crucible with the precipitate in an oven at 110-120°C to a constant weight.
Cool the crucible in a desiccator and weigh it accurately.

From the weight of the nickel-nioximate precipitate, calculate the percentage of nickel in the
original sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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